Cas no 2877657-16-2 (4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine)

• Product Name: 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine
• CAS No: 2877657-16-2
• MF: C₁₈H₂₀F₂N₄O
• MW: 346.374410629272
• CID: 5308682
• PubChem ID: 165432321
• Update Time: 2025-06-29

4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040878032
• 2877657-16-2
• F6799-5948
• 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine
• [6-(Difluoromethyl)-2-methyl-4-pyrimidinyl][4-(phenylmethyl)-1-piperazinyl]methanone

• Inchi： 1S/C18H20F2N4O/c1-13-21-15(17(19)20)11-16(22-13)18(25)24-9-7-23(8-10-24)12-14-5-3-2-4-6-14/h2-6,11,17H,7-10,12H2,1H3
• InChI Key： DOYGFOUYZIWSBC-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)F)N=C(C)N=1)(N1CCN(CC2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 346.16051760g/mol
• Monoisotopic Mass: 346.16051760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.8±45.0 °C(Predicted)
• pka: 5.97±0.10(Predicted)

Additional information on 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine

Introduction to 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine (CAS No. 2877657-16-2)

4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2877657-16-2, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, including its benzylpiperazine moiety and the presence of a difluoromethyl group, make it an intriguing candidate for further exploration in drug discovery.

The benzylpiperazine component is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. Piperazine derivatives are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity. In particular, the 4-benzylpiperazine-1-carbonyl moiety suggests a potential for interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

The difluoromethyl group is another key structural feature that contributes to the unique properties of this compound. This substituent is often employed in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of two fluorine atoms at the same carbon atom enhances the electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. Such modifications are frequently explored in the design of next-generation pharmaceuticals to optimize their efficacy and safety.

4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine belongs to a class of pyrimidine derivatives that have been extensively investigated for their potential therapeutic applications. Pyrimidine scaffolds are ubiquitous in nature and are found in numerous biologically active compounds, including nucleoside analogs used in antiviral and anticancer therapies. The structural versatility of pyrimidines allows for the introduction of various substituents, enabling fine-tuning of their biological activities.

The methylpyrimidine core in this compound provides a stable backbone that can be functionalized at multiple positions to achieve desired pharmacological effects. The combination of a benzylpiperazine-1-carbonyl group with a difluoromethyl substituent suggests potential applications in areas such as central nervous system (CNS) drug development, where both piperazine derivatives and fluorinated compounds are known to exhibit promising biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of novel heterocyclic compounds like 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine. These computational tools allow researchers to predict the binding modes of small molecules to biological targets with high accuracy, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further enhanced the ability to identify lead compounds with optimal pharmacokinetic profiles.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, modifications at the benzylpiperazine moiety have been shown to modulate neurotransmitter receptor activity, which is crucial for developing treatments for neurological disorders. Additionally, the difluoromethyl group has been reported to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies ensure high yields and purity, which are essential for subsequent biological evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals, where similar molecular scaffolds have demonstrated efficacy as bioactive agents. The structural features that make this compound attractive for drug development also contribute to its versatility in other chemical applications.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with novel compounds like 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine. Rigorous testing is conducted to assess both efficacy and safety before any clinical trials are initiated. This includes comprehensive toxicological studies to evaluate potential side effects and long-term risks associated with exposure to the compound.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, pharmacologists, and computer scientists has led to innovative strategies for drug discovery and development. Such multidisciplinary efforts are essential for translating laboratory findings into viable therapeutic interventions.

The future prospects for 4-(4-benzylpiperazine-1-carbonyl)-6-(difluoromethyl)-2-methylpyrimidine appear promising, given its unique structural features and potential biological activities. Continued research efforts are expected to uncover new therapeutic uses for this compound and its derivatives. As computational methods evolve and synthetic techniques improve, the pace at which novel bioactive molecules are discovered is likely to accelerate.